Cas no 49619-59-2 (5-methoxy-4-oxo-4H-chromene-3-carbaldehyde)
49619-59-2 structure
Product Name:5-methoxy-4-oxo-4H-chromene-3-carbaldehyde
CAS No:49619-59-2
MF:C11H8O4
MW:204.178823471069
CID:1080518
PubChem ID:11252690
Update Time:2025-04-20
5-methoxy-4-oxo-4H-chromene-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 5-methoxy-4-oxo-4H-chromene-3-carbaldehyde
- DTXSID301235976
- 3-FORMYL-5-METHOXYCHROMONE
- 3-Formyl-5-methoxychromone, AldrichCPR
- 49619-59-2
- SCHEMBL1573192
- 5-methoxychromone-3-carboxaldehyde
- 5-Methoxy-4-oxo-4H-1-benzopyran-3-carboxaldehyde
- 4H-1-Benzopyran-3-carboxaldehyde, 5-methoxy-4-oxo-
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- Inchi: 1S/C11H8O4/c1-14-8-3-2-4-9-10(8)11(13)7(5-12)6-15-9/h2-6H,1H3
- InChI Key: MZYWEENVJLHIQN-UHFFFAOYSA-N
- SMILES: O1C=C(C=O)C(C2C(=CC=CC1=2)OC)=O
Computed Properties
- Exact Mass: 204.04225873g/mol
- Monoisotopic Mass: 204.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 52.6Ų
5-methoxy-4-oxo-4H-chromene-3-carbaldehyde Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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